![molecular formula C16H12N6O3 B2676941 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2(1H)-one CAS No. 1396686-59-1](/img/structure/B2676941.png)
5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2(1H)-one
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Description
5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H12N6O3 and its molecular weight is 336.311. The purity is usually 95%.
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Scientific Research Applications
Coordination Polymer Synthesis
Research has demonstrated the utility of oxadiazol-pyridine ligands, similar to the compound , in creating novel coordination polymers with potential applications in materials science. These polymers exhibit diverse structures and properties, such as luminescent sensing for anion pollutants in aqueous solutions, showcasing their potential in environmental monitoring and remediation (Ding et al., 2017).
Antimicrobial Activity
Another significant application involves the synthesis of derivatives starting from isonicotinic acid hydrazide, with evaluations indicating good or moderate antimicrobial activity. Such derivatives can serve as a foundation for developing new antimicrobial agents, contributing to the fight against resistant microbial strains (Bayrak et al., 2009).
Electronic and Optical Materials
Oxadiazole derivatives have been explored for their electronic and optical properties, finding applications in organic light-emitting diodes (OLEDs) and as materials with specific electronic functions. These derivatives offer promising pathways for developing advanced electronic devices with improved performance and efficiency (Shih et al., 2015).
Structural and Reaction Studies
The structural diversity and reactivity of oxadiazole compounds are subjects of continuous investigation, with studies exploring their behavior in various chemical environments. This research aids in understanding the fundamental chemistry of such molecules, potentially leading to novel reactions and materials (Eshimbetov et al., 2017).
properties
IUPAC Name |
5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N6O3/c1-10-18-16(25-20-10)11-5-6-14(23)22(8-11)9-13-19-15(21-24-13)12-4-2-3-7-17-12/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKAQUQNDSYDYSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CN(C(=O)C=C2)CC3=NC(=NO3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2(1H)-one |
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